(2,4-Dihydroxyphenyl)(oxo)acetic acid
Overview
Description
(2,4-Dihydroxyphenyl)(oxo)acetic acid , also known by other names such as 2,4-dihydroxyphenylglyoxylic acid , is a chemical compound with the molecular formula C8H6O5 . It consists of a phenolic ring (2,4-dihydroxyphenyl) attached to an oxoacetic acid moiety. The compound exhibits interesting properties due to its aromatic and acidic functional groups .
Synthesis Analysis
The synthesis of (2,4-Dihydroxyphenyl)(oxo)acetic acid involves several methods, including oxidative coupling of phenols, enzymatic reactions, and chemical transformations. Researchers have explored both enzymatic and chemical routes to obtain this compound. Further studies are needed to optimize the synthesis process and improve yields .
Scientific Research Applications
Vibrational Analysis and Computational Studies
Vibrational spectral analysis and quantum chemical computation of [(4-Hydroxyphenyl)amino] (oxo) acetic acid, closely related to (2,4-Dihydroxyphenyl)(oxo)acetic acid, have been conducted. These studies involve molecular geometry, bonding features, vibrational wavenumber calculations, natural bond orbital analysis, molecular electrostatic potential construction, and absorption spectrum studies using time-dependent density functional theory (Bell & Dhas, 2019).
Environmental Applications
The degradation of 2,4-Dichlorophenoxyacetic acid (2,4-D), a structurally similar compound to (2,4-Dihydroxyphenyl)(oxo)acetic acid, in aquatic environments was studied. A hybrid process based on the combination of electrooxidation and Oxone was used for efficient removal of 2,4-D from water, highlighting the potential environmental applications of similar compounds (Jaafarzadeh, Ghanbari, & Zahedi, 2018).
Synthesis and Evaluation of Derivatives
Research has been conducted on the synthesis and evaluation of novel phenoxy acetic acid derivatives, which include compounds similar to (2,4-Dihydroxyphenyl)(oxo)acetic acid. These derivatives were tested for in vitro cytotoxicity and antiviral activity, showcasing the compound's relevance in medicinal chemistry (Yar et al., 2009).
Novel Aggregations and Complex Synthesis
A study on novel aggregations and the synthesis of complexes involving (4-Nitrophenoxy)acetic acid, a compound similar to (2,4-Dihydroxyphenyl)(oxo)acetic acid, reveals the potential for these types of compounds in forming new chemical structures and complexes (He, 2013).
Degradation Studies
The degradation mechanism of 2,4-Dichlorophenoxyacetic acid (2,4-D) was studied using advanced oxidation processes, which could inform the degradation pathways of similar compounds like (2,4-Dihydroxyphenyl)(oxo)acetic acid. This research is crucial for understanding the environmental impact and breakdown of these compounds (Da-hui, 2007).
properties
IUPAC Name |
2-(2,4-dihydroxyphenyl)-2-oxoacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6O5/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,9-10H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OENIGRGCZNNZQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)O)C(=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30277187 |
Source
|
| Record name | (2,4-dihydroxyphenyl)(oxo)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30277187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4-Dihydroxyphenyl)(oxo)acetic acid | |
CAS RN |
5336-27-6 |
Source
|
| Record name | NSC1057 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1057 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (2,4-dihydroxyphenyl)(oxo)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30277187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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